Cas no 79546-55-7 (L-Alanine,3-[(3-nitro-2-pyridinyl)dithio]-)
79546-55-7 structure
Product Name:L-Alanine,3-[(3-nitro-2-pyridinyl)dithio]-
CAS No:79546-55-7
MF:C8H9N3O4S2
MW:275.304758787155
CID:567522
PubChem ID:133220
Update Time:2025-04-19
L-Alanine,3-[(3-nitro-2-pyridinyl)dithio]- Chemical and Physical Properties
Names and Identifiers
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- L-Alanine,3-[(3-nitro-2-pyridinyl)dithio]-
- S-(3-nitro-2-pyridinesulfenyl)cysteine
- (2R)-2-amino-3-[(3-nitropyridin-2-yl)disulfanyl]propanoic acid
- 79546-55-7
- Npys-cysteine
- SCHEMBL3886269
- DTXSID10229765
- L-Alanine, 3-((3-nitro-2-pyridinyl)dithio)-
-
- Inchi: 1S/C8H9N3O4S2/c9-5(8(12)13)4-16-17-7-6(11(14)15)2-1-3-10-7/h1-3,5H,4,9H2,(H,12,13)/t5-/m0/s1
- InChI Key: SOGTULYCPNFAGT-YFKPBYRVSA-N
- SMILES: S(C[C@@H](C(=O)O)N)SC1C(=CC=CN=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 275.003
- Monoisotopic Mass: 275.003
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 173Ų
Experimental Properties
- Density: 1.6
- Boiling Point: 470.1°C at 760 mmHg
- Flash Point: 238.1°C
- Refractive Index: 1.694
L-Alanine,3-[(3-nitro-2-pyridinyl)dithio]- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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